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Compound of Interest

Compound Name: Lactulose-13C

Cat. No.: B1161304

The most critical operational factor for Lactulose-13C is that it is NOT radioactive.[2] It is a
stable isotope-labeled compound (

is a naturally occurring, non-decaying isotope of carbon).[1][3]

e Rule #1: Do not dispose of Lactulose-13C in radioactive waste streams.[1][3] Doing so
increases disposal costs unnecessarily and complicates regulatory compliance.[3]

* Rule #2: Treat Lactulose-13C chemically and biologically identical to unlabeled Lactulose (

)-[11[3]

Chemical Safety & Physical Properties

Before disposal, verify the material's state.[4] Lactulose-13C is chemically stable but
biologically active (osmotic laxative effect).[1][3]
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Property Specification Operational Implication
) Use for chemical inventory
CAS Number 4618-18-2 (Unlabeled generic)
lookup.[1][3]
Heavier than standard
~342.3 g/mol (varies b
Molecular Weight d ( Y lactulose due to

enrichment)

[1]3]

Physical State

Viscous liquid or white powder

Highly soluble; sticky if spilled.
[3]

Radioactivity

NONE

STOP: Do not use Geiger

counters or radiation shielding.

Bio-Hazard

Low (unless mixed with patient

samples)

Standard BSL-1/BSL-2
protocols apply.[1][3]

Environmental

High BOD (Biological Oxygen

Demand)

Large quantities deplete

oxygen in water systems.[1][3]

Disposal Decision Logic (Visualized)

The following decision matrix illustrates the correct workflow for disposing of Lactulose-13C in

various experimental contexts.
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Figure 1: Decision matrix for segregating Lactulose-13C waste streams based on
contamination and physical state.

Detailed Disposal Protocols
Scenario A: Unused Bulk Reagent (Shelf-life Expiration)

While Lactulose is non-toxic, pouring large volumes of sugar solutions down the drain violates
EPA and local water authority regulations due to high Biological Oxygen Demand (BOD), which
disrupts aquatic ecosystems.[1][3]

e Labeling: Label the container as "Non-Hazardous Chemical Waste — Lactulose Solution."
» Container: Use high-density polyethylene (HDPE) or glass containers.

e Disposal Path: Submit to your institution’s EHS (Environmental Health & Safety) for
incineration or chemical treatment.[3]

o Note: Do not mix with oxidizers or strong acids in the waste stream.[3]

Scenario B: Clinical Breath Test Kits (Post-Patient Use)

This is the most common scenario for Lactulose-13C.[1][3] The waste consists of breath bags,
glass vacutainers, and mouthpieces.

e Breath Bags (Aluminium/Plastic):

o Status: Generally non-hazardous.[3][5] Breath is not typically classified as a biohazard
unless the patient has a highly infectious airborne disease (e.g., active Tuberculosis).[1][3]

o Action: Tightly close the valve. Dispose of in General Municipal Waste (Standard Trash).[3]
o Glass Vacutainers (Sample Tubes):
o Status: Physical hazard (Sharps).[1][3][6][7]

o Action: Dispose of immediately into a Sharps Container. Do not recap needles if a transfer
device was used.[3]
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e Mouthpieces/Straws:
o Status: Low-level biological contact (saliva).[1][3]

o Action: Standard clinical waste or general trash, depending on facility "Universal
Precautions" policy.

Scenario C: Spills in the Laboratory

Lactulose is sticky and supports bacterial growth if left uncleaned.[3]
o Containment: Absorb liquid spills with paper towels or vermiculite.[3]
o Cleaning: Wash the area thoroughly with warm water and soap to remove sugar residues.[3]

 Disinfection: Follow up with a 70% ethanol wipe to prevent fungal/bacterial growth on the
sugary residue.[3]

Regulatory Compliance & Misconceptions
The "Radioactive" Myth

Regulatory bodies (OSHA, NRC) do not regulate

under radiation safety laws because it does not decay.[1][3]

o Evidence:

makes up approximately 1.1% of all carbon in your body naturally.[1][3]

o Compliance Action: Remove any "Radioactive" stickers if you reused a box from a

shipment. Mislabeling non-radioactive waste as radioactive is a compliance violation.[3]

Waste Classification Codes

When filling out waste manifests for bulk disposal:
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Classification System Codel/Status Notes

Not listed as P or U listed

RCRA (USA) Non-Hazardous
waste.[1][3]
Safe for standard ground/air
DOT (Transport) Not Regulated
transport.[1][3]
. No hazard pictograms
GHS Labeling None )
required.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Core Directive: The Stable Isotope Distinction].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161304#lactulose-13c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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